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Compound of Interest

Compound Name: Histamine-15N3

Cat. No.: B15613838 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialty chemicals like Histamine-15N3 is a critical component of laboratory safety

and regulatory compliance. This guide provides a comprehensive, step-by-step operational

plan for the safe disposal of Histamine-15N3, ensuring the protection of personnel and the

environment.

Hazard Profile of Histamine
Histamine-15N3 should be handled with the same precautions as its unlabeled counterpart,

which is considered a hazardous substance. The following table summarizes the key hazard

information derived from various safety data sheets (SDS).
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Hazard Classification Description Precautionary Statements

Acute Toxicity (Oral) Toxic or fatal if swallowed.[1]

Do not eat, drink, or smoke

when using this product. If

swallowed, immediately call a

poison center or doctor.[1][2]

Acute Toxicity (Dermal) Fatal if in contact with skin.

Wear protective gloves and

clothing. If on skin, wash with

plenty of soap and water and

call a physician immediately.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][3]

Wash hands and any exposed

skin thoroughly after handling.

[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][3]

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.[1][3]

Respiratory/Skin Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. May

cause an allergic skin reaction.

[1][3]

Avoid breathing dust. In case

of inadequate ventilation, wear

respiratory protection.[3]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.

Avoid release to the

environment.

Experimental Protocol: Standard Disposal
Procedure for Histamine-15N3
The disposal of Histamine-15N3, a stable isotopically labeled compound, is governed by the

hazardous properties of histamine itself. Unlike radioactive isotopes, stable isotopes do not

require decay-in-storage.[4] The following protocol outlines the mandatory steps for its safe

disposal.

1. Personal Protective Equipment (PPE) and Engineering Controls:
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Always handle Histamine-15N3 within a certified chemical fume hood.[1]

Wear appropriate PPE, including a lab coat, chemical-resistant gloves (inspect before use),

and tight-sealing safety goggles.[2][3]

Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Waste Segregation and Collection:

Solid Waste:

Includes unused solid Histamine-15N3, contaminated gloves, absorbent paper, and other

lab debris.[5]

Place these materials in a dedicated, puncture-resistant container lined with a clear plastic

bag.[6]

Do not mix with non-hazardous waste.

Liquid Waste:

Includes solutions containing Histamine-15N3.

Collect in a designated, leak-proof, and chemically compatible container.[5][7] Acids and

bases should not be stored in metal containers.[5]

The container must be kept securely closed except when adding waste.[6][8]

Use secondary containment to prevent spills.[5][6]

Sharps Waste:

Contaminated sharps (e.g., needles, pipette tips) must be placed in a rigid, puncture-

resistant sharps container that is clearly labeled as hazardous waste.[8]

3. Waste Container Labeling:
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All waste containers must be accurately labeled with a hazardous waste tag provided by

your institution's Environmental Health & Safety (EHS) department.[5][8]

The label must include:

The words "Hazardous Waste."

The full chemical name: "Histamine-15N3."

All chemical constituents and their approximate concentrations.

The associated hazards (e.g., "Toxic," "Irritant").

The accumulation start date.

4. Storage in a Satellite Accumulation Area (SAA):

Store the labeled hazardous waste containers in a designated SAA within the laboratory.[8]

Ensure that incompatible wastes are segregated.[6]

Adhere to the storage limits for your SAA, which is typically a maximum of 55 gallons of

hazardous waste or one quart of acutely toxic waste.[8][9]

5. Arranging for Disposal:

Once a waste container is full or the accumulation time limit is reached (often up to 90 days,

but regulations can vary), arrange for a pickup from your institution's EHS or equivalent

department.[5]

Complete and submit the required hazardous waste disposal form.[8]

Never dispose of Histamine-15N3 down the drain or in the regular trash.[8][10] This is a

violation of environmental regulations.

6. Decontamination of Empty Containers:
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For containers that held Histamine-15N3, especially if it is considered acutely toxic, they

must be triple-rinsed with a suitable solvent.[6][9]

The first rinseate must be collected and disposed of as hazardous liquid waste.[6] For highly

toxic chemicals, the first three rinses must be collected.[6]

After thorough rinsing, deface or remove the original label before disposing of the container

as regular trash.[9]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving Histamine-15N3.
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Caption: Histamine-15N3 Waste Disposal Decision Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15613838?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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